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Compound of Interest

Compound Name: Zirconium citrate

Cat. No.: B12717205 Get Quote

An In-depth Overview of the Chemical Properties, Synthesis, and Applications of Zirconium
Citrate

This technical guide provides a comprehensive overview of zirconium citrate, a compound

with increasing relevance in various scientific fields, including materials science and drug

development. This document is intended for researchers, scientists, and professionals in the

pharmaceutical industry, offering detailed information on its chemical identity, synthesis

protocols, and potential applications, with a focus on its role in drug delivery systems.

Chemical Identity: CAS Number and Molecular
Formula
There is a notable inconsistency in the reported Chemical Abstracts Service (CAS) numbers

and molecular formulas for zirconium citrate across various chemical databases and

suppliers. This variation likely arises from the different possible stoichiometric ratios between

zirconium and citric acid, as well as the formation of various complex structures. Researchers

should exercise caution and verify the specific form of zirconium citrate they are using.

A summary of the commonly cited identifiers for zirconium citrate is presented below.
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Parameter Reported Values Source(s)

CAS Number 108890-18-2 [1][2][3]

22830-18-8 [4][5][6][7]

Molecular Formula C₂₄H₂₀O₂₈Zr₃ [2][7]

C₁₈H₁₅O₂₁Zr⁵⁻ [1][8]

C₆H₅O₇Zr [5][6]

3C₆H₅O₇.Zr [3][4]

Synonyms
Zirconyl citrate, Citric acid

zirconium salt
[4][6][7]

Physicochemical Properties
Zirconium citrate is typically a white to off-white powder.[2] It is known to be soluble in water.

[2] The melting point can vary, often depending on the degree of hydration, but is generally

above 200 °C.[2]

Synthesis of Zirconium-Citrate Compounds
Several methods for the synthesis of zirconium citrate and related compounds have been

reported. The choice of method can influence the final product's purity and characteristics.

Direct Reaction Method
This method involves the direct reaction of a zirconium salt with citric acid.

Experimental Protocol:

A zirconium salt, such as zirconium(IV) chloride, is dissolved in an aqueous solution.

Citric acid is added to the zirconium salt solution.

The mixture is heated, typically at an elevated temperature, with continuous stirring to

facilitate the reaction.
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The pH of the solution is a critical parameter and is often controlled to optimize the formation

and stability of the zirconium citrate complex.[2]

Hydrothermal Synthesis
Hydrothermal methods can also be employed to produce zirconium citrate.

Experimental Protocol:

Zirconium precursors and citric acid are mixed in an aqueous solution.

The mixture is sealed in an autoclave.

The autoclave is heated to high temperatures and pressures for a specific duration to

facilitate the crystallization of zirconium citrate.[2]

Synthesis of Ammonium Zirconium Citrate
A related compound, ammonium zirconium citrate, can be synthesized for specific

applications.

Experimental Protocol:

Anhydrous diammonium citrate (110.8 g) is added to 600 g of a commercially available

aqueous ammonium zirconyl carbonate solution (containing 10% by weight of zirconium,

measured as ZrO₂).

The aqueous mixture is heated to 140°F with continuous stirring.

Heating and agitation are continued until the evolution of carbon dioxide ceases.

The resulting concentrated solution of ammonium zirconium citrate can be diluted as

needed for its intended application.[9]

Applications in Drug Development
Zirconium-based compounds, particularly those functionalized with citrate, are being explored

as novel drug delivery systems. Their porous nature and the ability to chelate with other

molecules make them suitable candidates for encapsulating and releasing therapeutic agents.
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Zirconium-Based Metal-Organic Frameworks (MOFs) for
Drug Delivery
Citrate can be used to functionalize zirconium-based MOFs, enhancing their properties for drug

delivery applications. These MOFs can encapsulate drugs and release them in a controlled

manner.

Experimental Protocol for Drug Loading and Release (Example with Ciprofloxacin):

Drug Loading: Synthesized zirconium-based MOFs are dispersed in a solution containing the

drug (e.g., ciprofloxacin). The mixture is stirred for a defined period to allow the drug to be

encapsulated within the pores of the MOFs.

Drug Release: The drug-loaded MOFs are then placed in a buffered solution at a specific pH

(e.g., physiological pH of 7.4 or other values to simulate different biological environments).

Aliquots of the solution are withdrawn at regular intervals, and the concentration of the

released drug is measured using techniques such as UV-Vis spectroscopy.[10] This allows

for the determination of the drug release profile over time.

The pH-responsive nature of some zirconium-based MOFs allows for targeted drug release in

specific environments, such as the slightly acidic tumor microenvironment.[10][11]

Toxicity Profile
The toxicity of zirconium and its derivatives is an important consideration for their application in

drug development. While generally considered to have low toxicity, some studies suggest that

prolonged exposure or high concentrations of zirconium nanoparticles can induce oxidative

stress and cell death.[12][13][14] However, studies on sodium zirconium cyclosilicate, a non-

absorbed zirconium compound, have shown it to be acceptable from a

pharmacology/toxicology perspective for oral administration, as it is not absorbed from the

gastrointestinal tract.[15] Further research is needed to fully elucidate the long-term safety

profile of various zirconium citrate complexes.

Visualizations
Synthesis and Drug Delivery Workflow
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The following diagram illustrates a generalized workflow for the synthesis of citrate-

functionalized zirconium-based drug delivery systems and their application.
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Caption: Workflow for synthesis and drug delivery application of zirconium citrate.
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Potential Cellular Fate of Citrate
Once the zirconium citrate complex has delivered its therapeutic payload, the citrate

component will be metabolized. The following diagram illustrates the general metabolic

pathways of citrate within a mammalian cell.
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Caption: Simplified metabolic pathways of citrate in a mammalian cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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